Cas no 2169367-77-3 (2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride)

• Product Name: 2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• CAS No: 2169367-77-3
• MF: C₉H₁₀FN₃O₂S
• MW: 243.2580037117
• CID: 6046435
• PubChem ID: 165870884
• Update Time: 2025-10-28

2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• 2169367-77-3
• EN300-1582250
• 2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride

• Inchi： 1S/C9H10FN3O2S/c1-5(2)7-12-8-6(3-4-11-8)9(13-7)16(10,14)15/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： FWVZSESZSFTHIP-UHFFFAOYSA-N
• SMILES： S(C1C2C=CNC=2N=C(C(C)C)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 243.04777591g/mol
• Monoisotopic Mass: 243.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride

Introduction to 2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2169367-77-3)

2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2169367-77-3, belongs to the pyrrolopyrimidine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a sulfonyl fluoride group in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural framework of 2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride consists of a fused pyrrole and pyrimidine ring system, which is a common motif in many bioactive molecules. This particular arrangement facilitates interactions with biological targets, such as enzymes and receptors, thereby contributing to its pharmacological relevance. The sulfonyl fluoride moiety is particularly noteworthy, as it serves as a versatile handle for further chemical modifications, including nucleophilic substitution reactions that can introduce diverse functional groups.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. Pyrrolopyrimidines, in particular, have been extensively studied due to their ability to modulate various biological pathways. For instance, derivatives of this class have shown promise in the treatment of cancers, infectious diseases, and inflammatory conditions. The compound 2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most compelling aspects of this compound is its synthetic accessibility. The sulfonyl fluoride group can be readily converted into other functional groups, such as amides or carboxylic acids, through nucleophilic aromatic substitution reactions. This flexibility allows chemists to rapidly modify the core structure and explore new chemical spaces. Such adaptability is crucial in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with optimal pharmacokinetic and pharmacodynamic profiles.

The biological activity of 2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride has been investigated in several contexts. Initial studies have suggested that it may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. Additionally, its interaction with specific protein targets has been explored using computational modeling techniques. These studies have provided valuable insights into its potential mechanisms of action and have guided further experimental validation.

Recent advances in high-throughput screening technologies have enabled researchers to rapidly assess the activity of large libraries of compounds against various biological targets. 2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride has been incorporated into such screens and has shown promising results in preliminary assays. These findings have prompted more detailed investigations into its biological properties and have generated interest from both academic and industrial researchers.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the formation of the pyrrolopyrimidine core followed by the introduction of the sulfonyl fluoride group. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both reaction times and waste generation. Such improvements are essential for sustainable drug development practices.

In conclusion, 2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2169367-77-3) represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an important role in future drug development efforts.